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Introduction

Transketolase (TKT) is a crucial enzyme in the pentose phosphate pathway (PPP), responsible
for the reversible transfer of a two-carbon ketol unit from a ketose donor to an aldose acceptor.
[1][2] This process is vital for the synthesis of nucleotide precursors and for the production of
NADPH, which is essential for reductive biosynthesis and maintaining redox balance.[2][3] TKT
requires thiamine diphosphate (ThDP) and a divalent cation like Ca2+ or Mg2+ as cofactors for
its catalytic activity.[3][4] Given its central role in cellular metabolism, TKT is a potential
therapeutic target for various diseases, including cancer.[5][6] These application notes provide
a detailed protocol for an in vitro enzyme assay to screen and characterize inhibitors of
transketolase, such as a hypothetical compound "Transketolase-IN-3".

Principle of the Assay

The activity of transketolase is commonly measured using a coupled enzyme assay.[4] In this
system, the product of the transketolase reaction, glyceraldehyde-3-phosphate (G3P), is
converted through a series of reactions that ultimately lead to the oxidation of NADH to NAD+.
The decrease in NADH concentration is monitored by measuring the reduction in absorbance
at 340 nm.[7] This spectrophotometric method provides a sensitive and continuous measure of
transketolase activity.[7]
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The coupled reactions are as follows:

o Transketolase Reaction: Xylulose-5-phosphate (X5P) + Ribose-5-phosphate (R5P) =
Sedoheptulose-7-phosphate (S7P) + Glyceraldehyde-3-phosphate (G3P)

e Coupling Reactions:

o Glyceraldehyde-3-phosphate (G3P) = Dihydroxyacetone phosphate (DHAP) (catalyzed by
Triosephosphate Isomerase - TPI)

o Dihydroxyacetone phosphate (DHAP) + NADH + H+ = Glycerol-3-phosphate + NAD+
(catalyzed by Glycerol-3-phosphate Dehydrogenase - GDH)

The rate of NADH consumption is directly proportional to the rate of G3P production by
transketolase.

Signaling Pathway Diagram
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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